Cas no 512823-86-8 (4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole)

• Product Name: 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole
• CAS No: 512823-86-8
• MF: C₁₀H₇BrFN₃O₂
• MW: 300.083884477615
• CID: 3059722
• PubChem ID: 843068
• Update Time: 2025-11-02

4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole
• AKOS000311350
• AKOS015922198
• 512823-86-8
• 4-bromo-1-(2-fluorobenzyl)-3-nitro-1H-pyrazole
• AK-968/41344898
• 1H-Pyrazole, 4-bromo-1-[(2-fluorophenyl)methyl]-3-nitro-
• DTXSID301199968
• CS-0317704
• 4-bromo-1-[(2-fluorophenyl)methyl]-3-nitropyrazole
• STK349951
• 4-bromo-1-[(2-fluorophenyl)methyl]-3-nitro-pyrazole
• 1H-Pyrazole, 4-bromo-1-((2-fluorophenyl)methyl)-3-nitro-

• MDL： MFCD03468444
• Inchi： 1S/C10H7BrFN3O2/c11-8-6-14(13-10(8)15(16)17)5-7-3-1-2-4-9(7)12/h1-4,6H,5H2
• InChI Key： WPZOPWRLSSGZDC-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NN(C=1)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 298.97057Da
• Monoisotopic Mass: 298.97057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole

4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole (CAS 512823-86-8): A Versatile Building Block in Modern Organic Synthesis

4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole (CAS 512823-86-8) is a highly functionalized pyrazole derivative that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic compound combines multiple reactive sites - including a bromo substituent, nitro group, and fluorinated benzyl moiety - making it an exceptionally valuable chemical intermediate for various synthetic applications.

The molecular structure of 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole features a pyrazole core substituted at the 1-position with a 2-fluorobenzyl group, at the 3-position with a nitro group, and at the 4-position with a bromine atom. This unique combination of substituents provides multiple handles for further chemical modifications, particularly in cross-coupling reactions and nucleophilic aromatic substitutions, which are frequently searched topics in organic chemistry forums and academic databases.

Recent literature indicates growing interest in fluorinated pyrazole derivatives like 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole due to their enhanced biological activity and improved pharmacokinetic properties. The presence of both fluorine and bromine atoms makes this compound particularly valuable for medicinal chemistry applications, as these halogens often improve binding affinity and metabolic stability of drug candidates - a hot topic in current drug discovery research.

From a synthetic perspective, the bromo-nitro-pyrazole scaffold offers multiple advantages. The bromine atom serves as an excellent leaving group for palladium-catalyzed coupling reactions, while the nitro group can be reduced to an amine or serve as an electron-withdrawing group to activate adjacent positions for nucleophilic attack. These properties make CAS 512823-86-8 a sought-after building block for constructing more complex heterocyclic systems, answering frequent search queries about "versatile pyrazole intermediates" and "multifunctional heterocycles."

The 2-fluoro-benzyl substituent in 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole contributes to the compound's lipophilicity and potential blood-brain barrier permeability, making it particularly interesting for CNS-targeted drug development. This characteristic aligns with current pharmaceutical industry trends toward fluorinated bioactive compounds, a subject generating numerous publications and patent applications in recent years.

In material science applications, derivatives of 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole have shown promise as precursors for organic electronic materials. The electron-deficient nature of the nitro-substituted pyrazole core, combined with the potential for extended conjugation through the bromine position, makes this compound interesting for developing organic semiconductors and photovoltaic materials - areas receiving increased attention in renewable energy research.

The synthesis of 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole typically involves sequential functionalization of the pyrazole ring, with careful control of reaction conditions to achieve the desired substitution pattern. Modern synthetic approaches often employ transition metal catalysis and microwave-assisted synthesis techniques to improve yields and reduce reaction times - methodologies frequently searched by synthetic chemists optimizing their laboratory protocols.

Analytical characterization of CAS 512823-86-8 typically includes 1H/13C NMR spectroscopy, mass spectrometry, and X-ray crystallography when single crystals can be obtained. The compound's stability under various conditions is a common query among researchers, with studies indicating reasonable stability at room temperature when protected from light and moisture, though the nitro group may render it sensitive to strong reducing agents.

From a commercial perspective, 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole is available from specialized fine chemical suppliers serving the pharmaceutical and agrochemical industries. The global market for such multifunctional heterocycles has been growing steadily, driven by increasing demand for novel drug scaffolds and crop protection agents. Current pricing and availability data show this compound remains a premium specialty chemical due to its complex synthesis and high utility.

Future research directions for 4-Bromo-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole derivatives likely include exploration of their biological activities, particularly as potential kinase inhibitors or antimicrobial agents, as well as their applications in materials science. The compound's versatility ensures it will remain relevant to multiple areas of chemical research, addressing frequent search queries about "emerging pyrazole applications" and "fluorinated heterocycle developments."